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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl 5-aminoisophthalate is an aromatic compound with the chemical formula

C₁₀H₁₁NO₄. It serves as a versatile intermediate in organic synthesis, finding applications in the

preparation of novel polymers, dyes, and potentially as a scaffold in medicinal chemistry. This

document provides a comprehensive overview of its chemical and physical properties, detailed

synthesis protocols, and a summary of its current known applications and safety information.

While its direct biological activity and involvement in signaling pathways are not extensively

documented in publicly available literature, its utility as a building block warrants a thorough

understanding of its characteristics.

Chemical and Physical Properties
Dimethyl 5-aminoisophthalate is a white to off-white crystalline solid. Its key chemical and

physical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₁NO₄ [1][2]

Molecular Weight 209.20 g/mol [1][3]

CAS Number 99-27-4 [1][2]

IUPAC Name
dimethyl 5-aminobenzene-1,3-

dicarboxylate
[2][3]

Synonyms

3,5-Dicarbomethoxyaniline, 5-

Aminoisophthalic acid dimethyl

ester

[3]

Melting Point 178-181 °C [1][4]

Boiling Point 178-180 °C [1]

Density 1.248 ± 0.06 g/cm³ (Predicted) [1]

Solubility

Soluble in ethyl acetate and

dichloromethane; insoluble in

water and methanol.

[1]

pKa (Predicted) 2.31 ± 0.10 [1]

Synthesis of Dimethyl 5-aminoisophthalate
Several synthetic routes to Dimethyl 5-aminoisophthalate have been reported. The two

primary methods involve the reduction of a nitro-substituted precursor and the direct

esterification of 5-aminoisophthalic acid.

Method 1: Reduction of Dimethyl 5-nitroisophthalate
This common method involves the reduction of the nitro group of Dimethyl 5-nitroisophthalate

to an amine. Various reducing agents and catalysts can be employed.

A widely used and efficient protocol for this transformation is catalytic hydrogenation.

Materials:
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Dimethyl 5-nitroisophthalate

5% Palladium on Carbon (Pd/C)

Methanol (MeOH)

2M Hydrochloric Acid (HCl)

Deionized water

2M Sodium Hydroxide (NaOH)

Phosphorus pentoxide (P₂O₅)

Procedure:

In a 2L hydrogenation vessel equipped with a mechanical stirrer and a thermometer, add

Dimethyl 5-nitroisophthalate (95.7g, 0.4 mol), 5% Pd/C (8g), methanol (0.8L), and 2M HCl

(0.3L, 0.6 mol).[1]

Purge the vessel with nitrogen gas.[1]

Maintain the suspension under mechanical stirring and heat to a temperature of 45 to

55°C.[1]

Introduce hydrogen gas to the vessel to initiate the hydrogenation reaction.

After the reaction is complete (monitored by a suitable technique such as TLC or HPLC),

filter the suspension to remove the insoluble residue.[1]

To the filtrate, add 2M NaOH until the pH reaches 10.[1]

The crystallized solid product is then collected by filtration, washed with deionized water,

and dried under vacuum in the presence of P₂O₅ to yield Dimethyl 5-aminoisophthalate.

[1] A yield of 92% has been reported for this method.[1]
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Synthesis of Dimethyl 5-aminoisophthalate via Catalytic Hydrogenation

Start

Combine Dimethyl 5-nitroisophthalate,
5% Pd/C, Methanol, and 2M HCl

in a hydrogenation vessel

Purge with Nitrogen

Heat to 45-55°C
with mechanical stirring

Introduce Hydrogen Gas

Filter to remove
insoluble residue

Adjust pH to 10
with 2M NaOH

Collect, wash, and dry
the product

End
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Figure 1. Experimental workflow for the synthesis of Dimethyl 5-aminoisophthalate via
catalytic hydrogenation.

Method 2: Esterification of 5-Aminoisophthalic Acid
This method involves the direct esterification of 5-aminoisophthalic acid with methanol in the

presence of an acid catalyst.

Materials:

5-Aminoisophthalic acid

Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Ethyl Acetate (EtOAc)

Saturated Sodium Bicarbonate solution

Brine

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Dissolve 5-aminoisophthalic acid (1.0 g, 5.52 mmol) in 10 ml of methanol.[1]

Add a catalytic amount of concentrated H₂SO₄ to the solution.[1]

Reflux the reaction mixture at 90°C overnight.[1]

After cooling, remove the solvent under reduced pressure.[1]

Dissolve the residue in 15 ml of ethyl acetate.[1]

Wash the organic solution sequentially with saturated sodium bicarbonate solution (2 x 15

ml) and brine (2 x 15 ml).[1]

Dry the organic layer over anhydrous Na₂SO₄.[1]
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Remove the solvent under vacuum to afford Dimethyl 5-aminoisophthalate.[1]

Synthesis of Dimethyl 5-aminoisophthalate via Fischer Esterification

Start

Dissolve 5-Aminoisophthalic acid
in Methanol

Add catalytic amount of
concentrated H₂SO₄

Reflux at 90°C overnight

Remove solvent
under reduced pressure

Dissolve residue in
Ethyl Acetate

Wash with NaHCO₃ solution
and Brine

Dry over anhydrous Na₂SO₄

Remove solvent under vacuum
to obtain product

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b182512?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-aminoisophthalate
https://www.benchchem.com/product/b182512?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Experimental workflow for the synthesis of Dimethyl 5-aminoisophthalate via
Fischer esterification.

Applications and Biological Relevance
Dimethyl 5-aminoisophthalate is primarily utilized as an intermediate in organic synthesis. Its

bifunctional nature, possessing both amino and diester groups, makes it a valuable building

block for a variety of molecules.

Polymer Chemistry: It serves as a monomer in the production of specialty polymers and

resins.[5]

Dyestuff Industry: The aromatic amine functionality is a common feature in the synthesis of

various dyes.

Pharmaceutical and Agrochemical Intermediates: It is used in the synthesis of more complex

molecules for potential use in the pharmaceutical and agrochemical sectors.[1][6] For

example, it has been used in the synthesis of new sweeteners and as a raw material for drug

intermediates.[1]

Coordination Chemistry: The parent compound, 5-aminoisophthalic acid, has been used to

create luminescent coordination polymers.[6]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the biological activity

or the direct involvement of Dimethyl 5-aminoisophthalate in cellular signaling pathways.

While related compounds, such as 5-aminoisophthalic acid, have been investigated for

mutagenicity (and found to be non-mutagenic in an Ames test), and derivatives have been

explored for antimicrobial properties through in silico studies, the pharmacological profile of

Dimethyl 5-aminoisophthalate itself remains largely unexplored.[6][7] Researchers are

encouraged to consider this compound as a potential scaffold for the design of novel bioactive

molecules, but its specific effects on biological systems would require dedicated investigation.

Safety and Handling
Dimethyl 5-aminoisophthalate is classified as a hazardous substance and should be handled

with appropriate safety precautions.
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GHS Hazard Statements:

H315: Causes skin irritation.[3][8]

H319: Causes serious eye irritation.[3][8]

H335: May cause respiratory irritation.[3][8]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

It is recommended to consult the Safety Data Sheet (SDS) from the supplier for complete and

detailed safety information before handling this compound.

Spectroscopic Data
Spectroscopic data for Dimethyl 5-aminoisophthalate is available and is crucial for its

characterization.

¹H NMR: Spectra are available in databases such as ChemicalBook.[9]

¹³C NMR: Data is available and consistent with the reported structure.[1]

IR Spectroscopy: Infrared spectra have been recorded and are available in spectral

databases.[3]
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Mass Spectrometry: Mass spectral data is available, with characteristic fragmentation

patterns.[3]

Researchers should refer to spectral databases like PubChem and SpectraBase for detailed

spectroscopic information.[3][7][10]

Conclusion
Dimethyl 5-aminoisophthalate is a readily accessible and versatile chemical intermediate

with established synthetic protocols. Its primary value lies in its utility as a building block for

more complex molecules in various fields, including materials science and medicinal chemistry.

While its own biological profile is not well-characterized, the presence of reactive functional

groups suggests potential for the development of novel compounds with interesting

pharmacological properties. Further research into the biological effects of this molecule and its

derivatives is warranted to fully explore its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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